Cas no 314284-47-4 (1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester)
![1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester structure](https://www.kuujia.com/scimg/cas/314284-47-4x300.png)
314284-47-4 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
CAS No:314284-47-4
Molecular Formula:C15H13NO5S
Molecular Weight:319.33242
CID:301082
PubChem ID:710670
1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
- 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, dimethyl ester (9CI)
- Oprea1_108467
- AKOS000670819
- Dimethyl 5-(thiophene-2-carboxamido)isophthalate
- SR-01000477948-1
- 1,3-Benzenedicarboxylic acid,5-[(2-thienylcarbonyl)amino]-,dimethyl ester
- UPCMLD0ENAT5693358:001
- 1,3-dimethyl 5-(thiophene-2-amido)benzene-1,3-dicarboxylate
- SR-01000477948
- DIMETHYL 5-((2-THIENYLCARBONYL)AMINO)ISOPHTHALATE
- 314284-47-4
- Oprea1_543747
- Z30851569
-
- InChIKey: COUZTRXDRQUMQY-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H13NO5S/c1-20-14(18)9-6-10(15(19)21-2)8-11(7-9)16-13(17)12-4-3-5-22-12/h3-8H,1-2H3,(H,16,17)
- SMILES: COC(C1=CC(NC(C2=CC=CS2)=O)=CC(C(OC)=O)=C1)=O
Computed Properties
- Exact Mass: 319.05144369g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 319.05144369g/mol
- Heavy Atom Count: 22
- Complexity: 418
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 110Ų
1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester Related Literature
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Jiamin Cao,Liu Qian,Jianqi Zhang,Yaqing Feng,Xiaohui Qiu,Hin-Lap Yip,Liming Ding Chem. Commun., 2015,51, 11830-11833
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Lakshmi Krishna,Lauryn L. Baranowski,Aaron D. Martinez,Carolyn A. Koh,P. Craig Taylor,Adele C. Tamboli,Eric S. Toberer CrystEngComm, 2014,16, 3940-3949
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Christine M. Aikens Phys. Chem. Chem. Phys., 2019,21, 23065-23075
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Seunghwan An,Kwang Ho Song,Sunwoo Lee Org. Biomol. Chem., 2021,19, 7827-7831
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Jinshui Liu,Wenxiu Liu,Qianqian Ji,Bin Wang,Meijiao Xu RSC Adv., 2016,6, 38820-38826
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Lei Xu,Anyun Zhang,Yanchao Lu,Hua Yang,Ziyang Liu RSC Adv., 2016,6, 99859-99866
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Mike E. Foulkes,Bashdar A. Sadee,Steve J. Hill J. Anal. At. Spectrom., 2020,35, 1989-2001
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